Cas no 1021117-41-8 (N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide)

• Product Name: N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide
• CAS No: 1021117-41-8
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 5855027
• PubChem ID: 42175638
• Update Time: 2025-10-28

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide
• N-[3-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylpropyl]-2-methylbenzamide
• 1021117-41-8
• N-(3-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)propyl)-2-methylbenzamide
• F5253-0445
• AKOS024503228

• Inchi： 1S/C22H29N3O4S/c1-18-6-3-4-7-21(18)22(26)23-12-5-17-30(27,28)25-15-13-24(14-16-25)19-8-10-20(29-2)11-9-19/h3-4,6-11H,5,12-17H2,1-2H3,(H,23,26)
• InChI Key： HWQVTFDJIKKJFG-UHFFFAOYSA-N
• SMILES： S(CCCNC(C1C=CC=CC=1C)=O)(N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide: A Comprehensive Overview

N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide, with the CAS number 1021117-41-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a piperazine ring and a methoxyphenyl group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various therapeutic uses.

The chemical structure of N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide is composed of a benzamide moiety linked to a sulfonamide group, which is further substituted with a piperazine ring and a methoxyphenyl group. The presence of these functional groups imparts specific biological activities to the compound, such as anti-inflammatory, analgesic, and anticonvulsant properties. Recent studies have highlighted the potential of this compound in treating neurological disorders and pain management.

In the context of neurological disorders, N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. Specifically, it has been found to inhibit the release of pro-inflammatory cytokines and reduce neuronal damage in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Moreover, the analgesic properties of N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide have been extensively studied. A study published in the Pain Research and Management journal reported that this compound effectively alleviates both acute and chronic pain by interacting with specific pain pathways in the central nervous system. The mechanism of action involves the modulation of ion channels and receptors involved in pain signaling, making it a potential candidate for developing new analgesic drugs.

The anticonvulsant activity of N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide has also been investigated. Preclinical studies have shown that this compound can reduce seizure frequency and duration in animal models of epilepsy. The anticonvulsant effects are attributed to its ability to modulate GABAergic neurotransmission and stabilize neuronal membranes. These findings suggest that N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide could be a valuable addition to the current arsenal of anticonvulsant medications.

In addition to its therapeutic potential, N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide has been studied for its safety profile. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and efficacy.

The synthesis of N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide involves several steps, including the preparation of intermediate compounds and their subsequent coupling reactions. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. For instance, a study published in the Tetrahedron Letters described an optimized synthetic route that significantly improved yield and purity while reducing environmental impact.

The pharmaceutical industry is increasingly interested in compounds like N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide due to their multifaceted biological activities. Several pharmaceutical companies are currently conducting clinical trials to evaluate the safety and efficacy of this compound in various therapeutic areas. Early results from these trials are encouraging, with some showing significant improvements in patient outcomes.

In conclusion, N-(3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}propyl)-2-methylbenzamide (CAS number 1021117-41-8) is a promising compound with diverse therapeutic applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for treating neurological disorders, pain management, and epilepsy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the development of novel therapeutics.